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The following table summarizes the physical properties and structural information found for erbium,

terbium, and lanthanum bromides.

Property
Erbium Tribromide
(ErBr₃)

Terbium
Tribromide
(TbBr₃)

Lanthanum Tribromide (LaBr₃)

Molar Mass
(g·mol⁻¹)

406.97 [1] 398.64 [2] Information Missing

Density (g·cm⁻³) Information Missing 4.62 [2] Information Missing

Melting Point
(°C)

950 [3] (Note: 927°C
from another source [1])

827 [2] Information Missing

Boiling Point (°C) Information Missing 1490 [2] Information Missing

Appearance Information Missing White solid

(hexahydrate) [2]

Information Missing

Crystal Structure Information Missing Bismuth iodide-

type [2]

Information Missing
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Property
Erbium Tribromide
(ErBr₃)

Terbium
Tribromide
(TbBr₃)

Lanthanum Tribromide (LaBr₃)

Coordination
Number

7 (in [Er(Ur)₆Cl]Cl₂
complex) [4]

Information
Missing

8 (in [La(Ur)₄(H₂O)₄]Br₃ &
[La(Ur)₆(H₂O)₂]Br₃ complexes)

[4]

Coordination
Polyhedron

Distorted pentagonal

bipyramid [4]

Information

Missing

Distorted square antiprism [4]

Ionic Radius
(Ln³⁺, pm)

89.0 [5] 92.3 [5] 103.0 [5]

A key trend evident from the table is lanthanide contraction: the ionic radius of the Ln³⁺ ion decreases

significantly from Lanthanum (103.0 pm) to Erbium (89.0 pm) [5]. This decreasing size influences many

other properties, including solubility, thermal stability, and the coordination chemistry of the compounds [5].

Experimental Insights from Coordination Chemistry

A study on complexes with carbamide (urea, Ur) provides direct experimental comparison of their bonding

behaviors [4]. The workflow and key findings of this research are summarized in the diagram below.
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Start: Synthesize Complexes
from Ln Halides and Carbamide

Structural Analysis
(X-ray Diffraction)

LaBr₃ Complex
[La(Ur)₄(H₂O)₄]Br₃

ErCl₃ Complex
[Er(Ur)₆Cl]Cl₂

Coordination Number (CN) = 8 Polyhedron:
Distorted Square Antiprism Coordination Number (CN) = 7 Polyhedron:

Distorted Pentagonal Bipyramid

Conclusion:
Structure varies with

lanthanide ionic radius

Click to download full resolution via product page

Key Experimental Findings [4]:

Coordination Sphere: In the synthesized complexes, the bromide ions remained outside the primary
coordination sphere of the metal center, acting as counter-ions.

Structural Differences: The coordination number and geometry were found to depend on the
specific lanthanide ion. The larger La³⁺ ion accommodated eight ligands (water and carbamide), while

the smaller Er³⁺ ion coordinated with seven ligands (carbamide and one chloride ion).
Ligand Coordination: For these complexes, carbamide and water ligands coordinated to the metal

center through their oxygen atoms.

Key Information Gaps and Research Directions

The search results reveal a lack of consolidated data for a direct, comprehensive performance comparison.

The main gaps include:
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Inconsistent Data: Critical quantitative data for comparison (e.g., enthalpy of formation, specific

spectral properties, solubility in various solvents) is largely absent for most lanthanide bromides.
Synthetic Methodology: A universal, detailed experimental protocol for the synthesis and purification

of all lanthanide tribromides was not found. One general method mentioned for TbBr₃ involves
reacting the metal or its oxide with ammonium bromide [2].

Performance Metrics: There is no side-by-side experimental data on performance in specific
applications (e.g., catalytic activity, performance in optical devices).

To address these gaps, further research could focus on:

Targeted Database Searches: Using professional chemistry databases and thermophysical data
resources like the NIST Web Thermo Tables [1] to gather scattered data points.

Original Experimental Work: Designing experiments to measure missing properties (e.g., spectral
profiles, magnetic susceptibility, thermal decomposition) under controlled conditions.

Application-Specific Testing: Conducting performance tests relevant to your field, such as their
efficacy as Lewis acid catalysts or their behavior in optical coatings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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